(E)-1-phenyl-5-((Z)-2-(quinolin-2(1H)-ylidene)ethylidene)pyrimidine-2,4,6(1H,3H,5H)-trione

• Molecular Formula: C21H15N3O3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 6-hydroxy-1-phenyl-5-[(E)-2-quinolin-2-ylethenyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H15N3O3/c25-19-17(13-12-15-11-10-14-6-4-5-9-18(14)22-15)20(26)24(21(27)23-19)16-7-2-1-3-8-16/h1-13,26H,(H,23,25,27)/b13-12+
• InChI Key: VRATYMPLNCHOKG-OUKQBFOZSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=C(C(=O)NC2=O)/C=C/C3=NC4=CC=CC=C4C=C3)O
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C(=O)NC2=O)C=CC3=NC4=CC=CC=C4C=C3)O

Description

(5E)-5-{2-[(2Z)-1,2-DIHYDROQUINOLIN-2-YLIDENE]ETHYLIDENE}-1-PHENYL-1,3-DIAZINANE-2,4,6-TRIONE is a complex organic compound with a unique structure that includes a quinoline moiety and a diazinane trione core

Preparation Methods

The synthesis of (5E)-5-{2-[(2Z)-1,2-DIHYDROQUINOLIN-2-YLIDENE]ETHYLIDENE}-1-PHENYL-1,3-DIAZINANE-2,4,6-TRIONE typically involves multi-step organic reactions. One common synthetic route includes the condensation of 1,2-dihydroquinoline with ethylidene derivatives under controlled conditions to form the intermediate, which is then reacted with phenyl diazinane trione to yield the final product. Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents to form quinoline derivatives.

Reduction: Reduction reactions can convert the quinoline moiety to tetrahydroquinoline.

Substitution: Nucleophilic substitution reactions can occur at the quinoline ring, leading to the formation of various substituted derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and halides. .

Scientific Research Applications

(5E)-5-{2-[(2Z)-1,2-DIHYDROQUINOLIN-2-YLIDENE]ETHYLIDENE}-1-PHENYL-1,3-DIAZINANE-2,4,6-TRIONE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the development of new compounds with potential biological activity.

Biology: Studies have explored its potential as an inhibitor of certain enzymes and its role in biological pathways.

Medicine: Research is ongoing to investigate its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of advanced materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes and receptors. It can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. The pathways involved may include signal transduction pathways, metabolic pathways, and gene expression regulation .

Comparison with Similar Compounds

Similar compounds to (5E)-5-{2-[(2Z)-1,2-DIHYDROQUINOLIN-2-YLIDENE]ETHYLIDENE}-1-PHENYL-1,3-DIAZINANE-2,4,6-TRIONE include:

• (5E)-5-{1-[(3-hydroxypropyl)amino]ethylidene}-1-phenyl-1,3-diazinane-2,4,6-trione
• (5E)-5-[1-(hexylamino)ethylidene]-1-(4-methoxyphenyl)-1,3-diazinane-2,4,6-trione
• 5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione These compounds share structural similarities but differ in their substituents, which can significantly affect their chemical properties and biological activities. The uniqueness of (5E)-5-{2-[(2Z)-1,2-DIHYDROQUINOLIN-2-YLIDENE]ETHYLIDENE}-1-PHENYL-1,3-DIAZINANE-2,4,6-TRIONE lies in its specific quinoline and diazinane trione structure, which imparts distinct reactivity and potential applications .